Cas no 29106-51-2 (Procyanidol B4)

Procyanidin B4 is a naturally occurring dimeric proanthocyanidin, composed of two epicatechin units linked via a C4→C8 bond. It is commonly found in plant sources such as grapes, cocoa, and apples. This compound exhibits notable antioxidant properties, effectively scavenging free radicals and mitigating oxidative stress. Its bioactivity extends to potential anti-inflammatory and cardiovascular benefits, attributed to its ability to modulate cellular signaling pathways. Procyanidin B4 is also studied for its role in enhancing endothelial function and supporting collagen stability. With high purity and standardized formulations, it is suitable for research in nutraceuticals, pharmaceuticals, and cosmetic applications. Its structural specificity ensures reproducible results in scientific studies.
Procyanidol B4 structure
Procyanidol B4 structure
Product Name:Procyanidol B4
CAS No:29106-51-2
MF:C30H26O12
MW:578.520249843597
CID:269070
Update Time:2025-05-21

Procyanidol B4 Chemical and Physical Properties

Names and Identifiers

    • [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3S,3'R,4S)-
    • AC1L3UVE
    • Ambap
    • amp
    • CHEBI:27589
    • CHEMBL447373
    • procyanidin B-4
    • Procyanidin B4
    • SureCN718738
    • Procyanidol B4
    • Catechin-(4alpha->8)-epicatechin
    • (2R,2'R,3S,3'R,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
    • 2OP8987K2X
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
    • (-)-procyanidin B4
    • Procyanidin B4, (-)-
    • LMPK12030004
    • ZB1882
    • Catechin-(4.alpha.-->8)epicatechi
    • Inchi： 1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26+,27+,28-,29-/m1/s1
    • InChI Key： XFZJEEAOWLFHDH-VUGKQVTMSA-N
    • SMILES： O1C2C=C(C=C(C=2[C@@H](C2=C(C=C(C3C[C@H]([C@@H](C4C=CC(=C(C=4)O)O)OC2=3)O)O)O)[C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O)O)O

Computed Properties

  • Exact Mass: 578.14238
  • Monoisotopic Mass: 578.14242626 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 3
  • Complexity: 925
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 221
  • Molecular Weight: 578.5

Experimental Properties

  • PSA: 220.76

Procyanidol B4 Pricemore >>

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Procyanidol B4 Suppliers

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(CAS:29106-51-2)ProcyanidolB4
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Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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